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Compound of Interest

Compound Name: Triphenylsilanethiol

Cat. No.: B078806

For Researchers, Scientists, and Drug Development Professionals

Abstract: Triphenylsilanethiol, ((CsHs)3SiSH), also known as triphenylsilyl mercaptan, is a
versatile organosilicon compound widely employed as a reagent in modern organic synthesis.
[1] Its uniqgue combination of a sterically hindered silanethiol moiety confers specific reactivity
that is valuable in numerous chemical transformations. This guide provides a comprehensive
overview of its core physical and chemical properties, spectroscopic data, and key applications,
including detailed experimental protocols and reaction workflows. It is intended to serve as a
technical resource for researchers leveraging this compound in synthetic chemistry and drug
development.

Physical and Chemical Properties

Triphenylsilanethiol is an off-white to pale yellow crystalline solid under standard conditions. It
exhibits moderate stability but is known to react slowly with moisture. Its key physical and
identifying properties are summarized in the tables below.

Table 1: Physical Properties of Triphenylsilanethiol
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Property Value Reference(s)
Appearance Off-White to Pale Yellow Solid [2][3]

Melting Point 101-104 °C [1]

Boiling Point 152-158 °C @ 0.06 Torr [3]

Density (Predicted) 1.12 + 0.1 g/cm3 [3]

pKa (Predicted) 8.54 £0.10 [3]

Solubility Slightly soluble in Chloroform, 3]

Methanol

. o 7: Reacts slowly with
Hydrolytic Sensitivity ] [3]
moisture/water

Tahle 2- Cnmpmmd Identifiers

Identifier Value Reference(s)
Molecular Formula C18H16SSi [4]
Molecular Weight 292.47 g/mol [4]
CAS Number 14606-42-9 [1]
IUPAC Name triphenyl(sulfanyl)silane [5]
S--INVALID-LINK--
SMILES
(c2cccec2)c3ceecc3
1S/C18H16SSi/c19-20(16-10-
4-1-5-11-16,17-12-6-2-7-13-
InChl
17)18-14-8-3-9-15-18/h1-
15,19H
MQDRKELSDPESDZ-
InChl Key

UHFFFAOYSA-N

Spectroscopic and Structural Data
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Spectroscopic analysis is critical for the identification and characterization of
Triphenylsilanethiol. The following data are based on typical values for its constituent
functional groups.

Tahle 3: Spectroscopic Data Summary

Technique Characteristic Features

Multiplets in the aromatic region (~7.2-7.8 ppm)

corresponding to the phenyl protons. A singlet
14 NMR p . g pheny .p | ' g

for the thiol proton (S-H), which is variable and

may exchange.

Multiple signals in the aromatic region (~128-
3C NMR 138 ppm) corresponding to the distinct carbons
of the phenyl groups.

A characteristic chemical shift for silicon bonded

) to three phenyl groups and one sulfur atom. The
29Si NMR o o

shift is influenced by the electronegativity of the

sulfur and phenyl substituents.[5][6]

S-H Stretch: Weak absorption around 2550-
2600 cm~1[7] Aromatic C-H Stretch: Above
3000 cm~1,[8] Aromatic C=C Stretch: Multiple
bands in the 1400-1600 cm~! region.[8]

FTIR (cm™1)

Molecular lon (M*): Expected at m/z = 292.

Fragmentation: Loss of H, SH, or phenyl groups
Mass Spec. )

(CeHs) are common fragmentation pathways.[9]

[10]

Chemical Reactivity and Applications

Triphenylsilanethiol's reactivity is dominated by the nucleophilicity of the sulfur atom and the
properties of the Si-S bond. It is a versatile reagent in several classes of reactions.

3.1. Nucleophilic Reactions: Epoxide Ring-Opening

Triphenylsilanethiol is an effective sulfur nucleophile for the regioselective ring-opening of
epoxides to form B-hydroxy thioethers.[1][11][12] This reaction is typically performed under
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basic conditions, where the deprotonated thiolate anion acts as the active nucleophile.[13][14]
The resulting B-hydroxy thioether products are valuable intermediates in the synthesis of
pharmaceuticals and other complex molecules.[12]

Click to download full resolution via product page

Caption: Workflow for the base-catalyzed ring-opening of epoxides using Triphenylsilanethiol.

3.2. Applications in Palladium-Catalyzed Cross-Coupling

The compound serves as a reagent or additive in palladium-catalyzed cross-coupling reactions,
such as the Stille and Sonogashira couplings.[1] In these catalytic cycles, the
triphenylsilylthiolate moiety can act as a ligand for the palladium center, influencing its reactivity
and stability, or participate directly in transmetalation steps.[15][16] The general mechanism for
Pd-catalyzed cross-coupling involves oxidative addition, transmetalation, and reductive
elimination.[17][18]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/3778876/
https://m.youtube.com/watch?v=a6dsp9-Bujs
https://www.arkat-usa.org/get-file/23033/
https://www.benchchem.com/product/b078806?utm_src=pdf-body-img
https://www.benchchem.com/product/b078806?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/422150
https://pmc.ncbi.nlm.nih.gov/articles/PMC2648401/
https://www.nobelprize.org/uploads/2018/06/advanced-chemistryprize2010.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Synthesis_(Shea)/02%3A_Transition_Metal_Catalyzed_Carbon-Carbon_Bond_Forming_Reactions/2.02%3A_Pd-Catalyzed_Cross_Coupling_Reactions
https://en.wikipedia.org/wiki/Cross-coupling_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Triphenylsilanethiol
as Ligand/Additive

~
”~
-

~

Oxidative Addition | _-~"Influences
(R-X) 47 Reactivity
T
I
egenerates
RI-Pd(I1)Ln-X R gatalyst

Transmetalation
(Rz-M)

RI-Pd(Il)Ln-R?

Reductive
Elimination

Click to download full resolution via product page

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling reactions.

3.3. Other Synthetic Applications

Triphenylsilanethiol is also utilized in:

e Selective C-H Bond Functionalization: As an additive in reactions involving the
functionalization of trialkylamine scaffolds.[1]

o Carboxyl Activation: For the formation of silylthioesters, which are activated intermediates for
further transformations.[2]

e Ligand Synthesis: As a precursor in the preparation of more complex ligands, such as
tetraphenylporphyrinate manganese(lll) siloxides.[2]

Experimental Protocols
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The following sections provide detailed, representative methodologies for the synthesis and
application of Triphenylsilanethiol. Standard laboratory safety precautions should always be
observed.

4.1. Protocol: Synthesis of Triphenylsilanethiol

A common method for synthesizing Triphenylsilanethiol involves the reaction of a
triphenylsilyl halide with a sulfur source. The following is a generalized procedure based on the
reaction of Triphenylsilyl Chloride with Lithium Sulfide.

Click to download full resolution via product page
Caption: General workflow for the synthesis of Triphenylsilanethiol.
Methodology:

o Setup: A flame-dried, round-bottomed flask equipped with a magnetic stir bar is placed under
an inert atmosphere (Nitrogen or Argon).

o Reagents: Anhydrous tetrahydrofuran (THF) is added to the flask, followed by Lithium Sulfide
(Li2S, 0.5 eq.).

¢ Addition: Triphenylsilyl Chloride ((CeHs)3SICl, 1.0 eq.), dissolved in a minimal amount of
anhydrous THF, is added dropwise to the stirred suspension at room temperature.

o Reaction: The reaction mixture is stirred at room temperature for 12-24 hours. Progress can
be monitored by Thin Layer Chromatography (TLC).

o Workup: Upon completion, the reaction is carefully quenched by the slow addition of a
saturated aqueous solution of ammonium chloride (NH4Cl).[19]

o Extraction: The aqueous layer is extracted three times with an organic solvent such as ethyl
acetate. The combined organic layers are washed with brine, dried over anhydrous sodium
sulfate (NazSOa), and filtered.[19]
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 Purification: The solvent is removed under reduced pressure. The crude product is then
purified by flash column chromatography on silica gel or by recrystallization to yield pure
Triphenylsilanethiol.

4.2. Protocol: Ring-Opening of Cyclohexene Oxide

This protocol details the use of Triphenylsilanethiol to open cyclohexene oxide, a
representative epoxide.[11]

Methodology:

Setup: To a solution of cyclohexene oxide (1.0 eq.) in methanol, add Triphenylsilanethiol
(1.2 eq.).

o Base Addition: Add triethylamine (EtsN, 1.5 eq.) to the mixture at room temperature.

o Reaction: Stir the solution at room temperature and monitor the reaction by TLC until the
starting material is consumed. An alternative is to conduct the reaction in THF under reflux.
[11]

o Desilylation (if needed): After the initial reaction is complete, the silyl ether intermediate can
be cleaved. Add tetrabutylammonium fluoride (TBAF, 1.5 eq.) and acetic acid to the reaction
mixture.[11]

» Workup and Purification: Perform a standard aqueous workup followed by extraction with an
appropriate organic solvent. The crude product is purified by column chromatography to yield
the target B-hydroxy thioether.

Safety and Handling

Triphenylsilanethiol should be handled by trained professionals in a well-ventilated fume
hood.

Table 4: Safety Information
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Parameter Value Reference(s)
Storage Class Code 11 - Combustible Solids [1]
WGK (Water Hazard Class) WGK 3 [1]
Flash Point Not Applicable [1]

Personal Protective Equipment  Dust mask (type N95),

1
(PPE) eyeshields, gloves (1]

Handling Precautions:
e Avoid inhalation of dust and contact with skin and eyes.
» Store in a cool, dry place away from moisture, as it is hydrolytically sensitive.[3]

o Keep the container tightly closed under an inert atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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